molecular formula C15H25N3O B14587395 Propanamide, N-ethyl-3-[[2-[methyl(phenylmethyl)amino]ethyl]amino]- CAS No. 61322-01-8

Propanamide, N-ethyl-3-[[2-[methyl(phenylmethyl)amino]ethyl]amino]-

Cat. No.: B14587395
CAS No.: 61322-01-8
M. Wt: 263.38 g/mol
InChI Key: UQUVYDUVPCQREV-UHFFFAOYSA-N
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Description

Propanamide, N-ethyl-3-[[2-[methyl(phenylmethyl)amino]ethyl]amino]- is an organic compound belonging to the amide class. It is characterized by the presence of an amide group (C=O-NH2) and is known for its diverse applications in various fields, including chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

Propanamide, N-ethyl-3-[[2-[methyl(phenylmethyl)amino]ethyl]amino]- can be synthesized through several methods. One common approach involves the condensation reaction between urea and propanoic acid . Another method includes the dehydration of ammonium propionate . These reactions typically require specific conditions such as controlled temperature and pH to ensure the desired product is obtained.

Industrial Production Methods

In industrial settings, the production of propanamide derivatives often involves large-scale synthesis using optimized reaction conditions to maximize yield and purity. The use of catalysts and advanced purification techniques is common to achieve high-quality products suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

Propanamide, N-ethyl-3-[[2-[methyl(phenylmethyl)amino]ethyl]amino]- undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

    Reduction: Reduction reactions can convert the amide group to an amine group.

    Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The conditions for these reactions vary depending on the desired outcome, including temperature, solvent, and reaction time.

Major Products Formed

The major products formed from these reactions depend on the specific reaction type. For example, oxidation may yield oxides, reduction may produce amines, and substitution reactions can result in various substituted derivatives.

Scientific Research Applications

Propanamide, N-ethyl-3-[[2-[methyl(phenylmethyl)amino]ethyl]amino]- has numerous applications in scientific research:

    Chemistry: It is used as a building block in organic synthesis and as an intermediate in the production of other compounds.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Research explores its potential therapeutic applications, such as drug development and delivery systems.

    Industry: It is utilized in the manufacture of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of propanamide, N-ethyl-3-[[2-[methyl(phenylmethyl)amino]ethyl]amino]- involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

    Propanamide: A simpler amide with similar properties but lacking the additional functional groups.

    N-Methylpropanamide: Another derivative with a methyl group attached to the nitrogen atom.

    N,N-Diethylpropanamide: A compound with two ethyl groups attached to the nitrogen atom.

Uniqueness

Propanamide, N-ethyl-3-[[2-[methyl(phenylmethyl)amino]ethyl]amino]- is unique due to its complex structure, which imparts specific chemical and biological properties

Properties

CAS No.

61322-01-8

Molecular Formula

C15H25N3O

Molecular Weight

263.38 g/mol

IUPAC Name

3-[2-[benzyl(methyl)amino]ethylamino]-N-ethylpropanamide

InChI

InChI=1S/C15H25N3O/c1-3-17-15(19)9-10-16-11-12-18(2)13-14-7-5-4-6-8-14/h4-8,16H,3,9-13H2,1-2H3,(H,17,19)

InChI Key

UQUVYDUVPCQREV-UHFFFAOYSA-N

Canonical SMILES

CCNC(=O)CCNCCN(C)CC1=CC=CC=C1

Origin of Product

United States

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